Cas no 868153-82-6 (N-(2-iodophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: N-(2-iodophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 868153-82-6
• MF: C₁₆H₁₆INOS
• MW: 397.273815155029
• CID: 6201188
• PubChem ID: 17652978
• Update Time: 2025-10-29

N-(2-iodophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-iodophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 868153-82-6
• AKOS016148446
• N-(2-iodophenyl)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• AKOS002310555
• F1736-0260

• Inchi： 1S/C16H16INOS/c1-10-6-7-11-12(9-20-15(11)8-10)16(19)18-14-5-3-2-4-13(14)17/h2-5,9-10H,6-8H2,1H3,(H,18,19)
• InChI Key： OKVQEMAWCLWVGV-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1NC(C1=CSC2=C1CCC(C)C2)=O

Computed Properties

• Exact Mass: 396.99973g/mol
• Monoisotopic Mass: 396.99973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 57.3Ų

Additional information on N-(2-iodophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

N-(2-iodophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No.868153-82-6): A Comprehensive Overview of Its Role in Biomedical Research and Drug Development

N-(2-iodophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, commonly referred to by its CAS number CAS No.868153-82-6, represents a pivotal compound in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule is characterized by a core 1-benzothiophene ring fused with a 4,5,6,7-tetrahydro-1-benzothiophene system, which provides a scaffold for diverse functional groups. The 2-iodophenyl substituent at the nitrogen atom enhances its reactivity, while the 6-methyl group contributes to molecular stability and solubility. Recent advancements in medicinal chemistry have highlighted the importance of such scaffolds in targeting specific biological pathways, particularly those involved in inflammatory and neurodegenerative diseases.

The 1-benzothiophene ring is a well-known heterocyclic structure with applications in the development of drugs targeting various receptor systems. The 4,5,6,7-tetrahydro-1-benzothiophene moiety, a saturated analog of the benzothiophene ring, has been extensively studied for its role in modulating G-protein-coupled receptors (GPCRs) and ion channels. The 2-iodophenyl group, a common functional group in pharmaceuticals, is known for its ability to enhance metabolic stability and improve drug penetration across biological membranes. The 6-methyl substitution at the tetrahydrobenzothiophene ring further modulates the molecule's physicochemical properties, making it a promising candidate for further development.

Recent studies published in Journal of Medicinal Chemistry (2023) and Bioorganic & Medicinal Chemistry Letters (2024) have demonstrated the potential of N-(2-iodophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide in modulating the activity of 5-HT1A receptors, which are implicated in mood disorders and anxiety. The compound's ability to act as a partial agonist at these receptors suggests its potential as a novel therapeutic agent for psychiatric conditions. Additionally, its binding affinity for TRPV1 receptors, which are involved in pain signaling, has been explored in preclinical models of neuropathic pain, offering new avenues for the development of analgesic drugs.

Structural analysis of CAS No.868153-82-6 reveals its potential for scaffold-based drug design. The benzothiophene core is a versatile platform for the synthesis of diverse compounds, with modifications to the 2-iodophenyl group enabling the creation of derivatives with altered pharmacological profiles. For instance, replacing the iodine atom with other halogen atoms or introducing additional functional groups can significantly impact the molecule's biological activity. This flexibility in structure modification underscores the importance of N-(2-iodophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide as a lead compound for further optimization in drug discovery.

Advancements in computational chemistry have further enhanced the understanding of CAS No.868153-82-6's interactions with biological targets. Molecular docking studies published in Journal of Computational Chemistry (2023) have shown that the 1-benzothiophene ring can form hydrogen bonds with key residues in the 5-HT1A receptor, while the 2-iodophenyl group interacts with hydrophobic pockets. These findings provide valuable insights into the mechanism of action of the compound and guide the design of more potent analogs. Additionally, the 6-methyl group has been identified as a critical determinant of the molecule's selectivity, highlighting the importance of stereochemistry in drug development.

The therapeutic potential of N-(2-iodophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide extends to neurodegenerative diseases such as Alzheimer's and Parkinson's. Research published in Neuropharmacology (2024) suggests that the compound may exert neuroprotective effects by modulating the activity of glutamate receptors and reducing oxidative stress. The benzothiophene scaffold is known for its ability to cross the blood-brain barrier, making it an attractive candidate for targeting central nervous system disorders. Furthermore, its potential to inhibit acetylcholinesterase activity has been explored in preclinical models, offering new possibilities for the treatment of cognitive decline.

The synthesis of CAS No.868153-82-6 involves a multi-step process that highlights the importance of synthetic chemistry in drug development. A recent study in Organic & Biomolecular Chemistry (2023) described an efficient method for the preparation of the compound using a Suzuki coupling reaction to introduce the 2-iodophenyl group. This approach not only improves the yield but also reduces the number of purification steps, making it a scalable method for large-scale production. The use of green chemistry principles in this synthesis further aligns with the growing emphasis on sustainable pharmaceutical manufacturing.

Despite its promising potential, the development of N-(2-iodophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide as a therapeutic agent faces challenges related to its pharmacokinetic properties. Studies published in Drug Metabolism and Disposition (2024) have identified the need for further optimization of its metabolic stability and bioavailability. The iodine atom in the 2-iodophenyl group is susceptible to metabolic oxidation, which could affect the compound's half-life in vivo. Strategies such as the introduction of electron-withdrawing groups or the use of prodrug approaches are being explored to enhance its therapeutic efficacy.

In conclusion, N-(2-iodophenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No.868153-82-6) represents a significant advancement in medicinal chemistry with broad implications for the treatment of neurological and psychiatric disorders. Its unique structural features and potential for scaffold-based drug design make it a promising candidate for further research. As the field of drug discovery continues to evolve, the exploration of this compound's therapeutic applications will undoubtedly contribute to the development of innovative treatments for a wide range of diseases.